Cas no 87148-00-3 (2-Nonanone, 4-ethyl-)
2-Nonanone, 4-ethyl- structure
Product Name:2-Nonanone, 4-ethyl-
CAS No:87148-00-3
MF:C11H22O
MW:170.291783809662
CID:1864741
PubChem ID:15307593
Update Time:2025-04-21
2-Nonanone, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Nonanone, 4-ethyl-
- 4-ethylnonan-2-one
- 87148-00-3
- DTXCID20521989
- DTXSID70571217
- FWXVWEDNHIKYME-UHFFFAOYSA-N
- SCHEMBL12208185
-
- Inchi： 1S/C11H22O/c1-4-6-7-8-11(5-2)9-10(3)12/h11H,4-9H2,1-3H3
- InChI Key： FWXVWEDNHIKYME-UHFFFAOYSA-N
- SMILES： O=C(C)CC(CC)CCCCC
Computed Properties
- Exact Mass: 170.167065321g/mol
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
2-Nonanone, 4-ethyl- Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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